Cas no 1263303-93-0 ((2E)-2-cyano-2-hydroxyimino-N-(4-methylphenyl)acetamide)

• Product Name: (2E)-2-cyano-2-hydroxyimino-N-(4-methylphenyl)acetamide
• CAS No: 1263303-93-0
• MF: C₁₀H₉N₃O₂
• MW: 203.1974
• CID: 4864686
• Update Time: 2022-06-07

(2E)-2-cyano-2-hydroxyimino-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-2-hydroxyimino-N-(4-methylphenyl)acetamide
• STL437850
• (2E)-2-cyano-2-(hydroxyimino)-N-(4-methylphenyl)ethanamide
• DHODH-IN-12

• Inchi： 1S/C10H9N3O2/c1-7-2-4-8(5-3-7)12-10(14)9(6-11)13-15/h2-5,15H,1H3,(H,12,14)/b13-9+
• InChI Key： TUUSDSUFAQPEOW-UKTHLTGXSA-N
• SMILES： O=C(/C(/C#N)=N/O[H])N([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 2.9
• Topological Polar Surface Area: 85.5